Cas no 1316218-63-9 (4-(Azetidin-3-yl)pyrimidin-2-amine)

• Product Name: 4-(Azetidin-3-yl)pyrimidin-2-amine
• CAS No: 1316218-63-9
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 5251184
• Update Time: 2025-06-14

4-(Azetidin-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)pyrimidin-2-amine
• 4-(Azetidin-3-yl)pyrimidin-2-amine

• Inchi： 1S/C7H10N4/c8-7-10-2-1-6(11-7)5-3-9-4-5/h1-2,5,9H,3-4H2,(H2,8,10,11)
• InChI Key： AIPFQNRTPRQSBZ-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CN=C(N)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: -0.7
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-(Azetidin-3-yl)pyrimidin-2-amine

Recent Advances in the Study of 4-(Azetidin-3-yl)pyrimidin-2-amine (CAS: 1316218-63-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(Azetidin-3-yl)pyrimidin-2-amine (CAS: 1316218-63-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic amine, featuring an azetidine ring fused with a pyrimidine core, has garnered significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in this area is the application of 4-(Azetidin-3-yl)pyrimidin-2-amine in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The study highlighted the compound's ability to enhance binding affinity and selectivity, leading to improved therapeutic outcomes in preclinical models.

In addition to its role in kinase inhibition, recent research has also investigated the compound's potential in antimicrobial applications. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 4-(Azetidin-3-yl)pyrimidin-2-amine exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's unique ability to disrupt bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.

Another significant development is the use of 4-(Azetidin-3-yl)pyrimidin-2-amine in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in Nature Chemical Biology detailed how the compound's structural features make it an ideal linker for connecting target-binding ligands to E3 ubiquitin ligases, thereby enabling targeted protein degradation. This approach has shown promise in oncology, particularly in the treatment of cancers driven by undruggable targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-(Azetidin-3-yl)pyrimidin-2-amine-based compounds. Recent work published in Drug Metabolism and Disposition has focused on improving the metabolic stability and bioavailability of these molecules through structural modifications. The study identified key metabolic hotspots and proposed strategies to mitigate rapid clearance, paving the way for more effective drug candidates.

In conclusion, 4-(Azetidin-3-yl)pyrimidin-2-amine (CAS: 1316218-63-9) represents a versatile and valuable scaffold in modern drug discovery. Its applications span from kinase inhibition to antimicrobial therapy and targeted protein degradation, highlighting its broad potential. Ongoing research aims to address remaining challenges and further exploit its unique properties for the development of next-generation therapeutics.